![molecular formula C7H10BrN3O B6228950 2-bromo-1-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-one CAS No. 1282517-73-0](/img/no-structure.png)
2-bromo-1-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-one
Overview
Description
The compound “2-bromo-1-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-one” is a complex organic molecule. It contains a bromine atom attached to an ethanone group, and a 1,2,4-triazole ring, which is a type of heterocyclic compound . The triazole ring is substituted with a propan-2-yl group .
Synthesis Analysis
The synthesis of such compounds often involves the reaction of a halogenoalkane, like 2-bromopropane, with a base . In this case, the base could be a compound containing the 1,2,4-triazole ring. The reaction might involve heating under reflux with a concentrated solution of sodium or potassium hydroxide in ethanol .Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of the 1,2,4-triazole ring. This ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It also contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
The chemical reactions involving this compound could be quite diverse due to the presence of the reactive bromine atom and the 1,2,4-triazole ring. For instance, the bromine atom could be replaced by other groups in a substitution reaction . The triazole ring could also participate in various reactions due to its amphoteric nature .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For instance, compounds containing a 1,2,4-triazole ring are generally soluble in water and other polar solvents . The presence of the bromine atom could also affect its reactivity and other chemical properties.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-one involves the reaction of 2-bromoacetyl bromide with 1-(propan-2-yl)-1H-1,2,4-triazole in the presence of a base to form the intermediate 2-bromo-1-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol. This intermediate is then oxidized to the final product using an oxidizing agent such as pyridinium chlorochromate (PCC).", "Starting Materials": [ "2-bromoacetyl bromide", "1-(propan-2-yl)-1H-1,2,4-triazole", "Base (e.g. sodium hydroxide)", "Oxidizing agent (e.g. pyridinium chlorochromate)" ], "Reaction": [ "Step 1: Dissolve 1-(propan-2-yl)-1H-1,2,4-triazole in a suitable solvent (e.g. dichloromethane) and add a base (e.g. sodium hydroxide) to the solution.", "Step 2: Add 2-bromoacetyl bromide to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the organic layer with a suitable solvent (e.g. ethyl acetate).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the intermediate 2-bromo-1-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol.", "Step 5: Dissolve the intermediate in a suitable solvent (e.g. dichloromethane) and add an oxidizing agent (e.g. pyridinium chlorochromate) to the solution.", "Step 6: Stir the reaction mixture at room temperature for several hours and then quench with water.", "Step 7: Extract the organic layer with a suitable solvent (e.g. ethyl acetate) and dry over anhydrous sodium sulfate.", "Step 8: Concentrate the solution under reduced pressure to obtain the final product, 2-bromo-1-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-one." ] } | |
CAS RN |
1282517-73-0 |
Product Name |
2-bromo-1-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-one |
Molecular Formula |
C7H10BrN3O |
Molecular Weight |
232.1 |
Purity |
95 |
Origin of Product |
United States |
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